24-Homo-1,25-dihydroxyvitamin D3

• CAS No.: 103656-40-2
• Product Name: 24-Homo-1,25-dihydroxyvitamin D3
• Molecular Formula: C28H46O3
• Molecular Weight: 430.7 g/mol
• IUPAC Name: (1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(2R)-7-hydroxy-7-methyloctan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
• Standard InChI: InChI=1S/C28H46O3/c1-19(9-6-7-15-27(3,4)31)24-13-14-25-21(10-8-16-28(24,25)5)11-12-22-17-23(29)18-26(30)20(22)2/h11-12,19,23-26,29-31H,2,6-10,13-18H2,1,3-5H3/b21-11+,22-12-/t19-,23-,24-,25+,26+,28-/m1/s1
• Standard InChIKey: WKTIGYIYJKESCJ-JJWMBMNSSA-N
• Isomeric SMILES: C[C@H](CCCCC(C)(C)O)[C@H]1CC[C@@H]\2[C@@]1(CCC/C2=C\C=C/3\C[C@H](C[C@@H](C3=C)O)O)C
• SMILES: CC(CCCCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C
• Canonical SMILES: CC(CCCCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C
• Appearance: White to Off-White Solid
• Description: One of the isotopic labelled impurities of Calcitriol, which has been found to be effective in increasing calcium absorbtion in kidneys and blood.
• Synonyms: (1R,3S,5Z)-4-Methylene-5-[(2E)-2-[(1R,3aS,7aR)-octahydro-1-[(1R)-6-hydroxy-1,6-dimethylheptyl]-7a-methyl-4H-inden-4-ylidene]ethylidene]-1,3-cyclohexanediol; 24-Homo-1,25-dihydroxyvitamin D3; MC 1127; Methylene Calcitriol
• PubChem Compound: 9547481
• Last Modified: Nov 11 2021